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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3422399

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1-
dodecene, a significant alpha-olefin used in various industrial applications, including the
synthesis of detergents, lubricants, and polymers. This document focuses on its boiling point
and density, presenting key data in a structured format and outlining the experimental
methodologies for their determination.

Core Physical Properties of 1-Dodecene

1-Dodecene is a colorless liquid with the chemical formula C12H24. As an alkene, its physical
characteristics are primarily dictated by the van der Waals intermolecular forces. The following
table summarizes the key physical properties of 1-dodecene, with data compiled from various
reputable sources.
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Physical Property Value Conditions

Boiling Point 213216 °C At standard atmospheric
pressure (760 mmHQ)[1]

213.8°C Not specified[2][3]

214 °C Not specified[3]

Density 0.758 g/mL at 20 °C[1]

0.7584 g/cm3 Not specified[2]

0.76 g/m3 at 20°C (68°F)[4]

762 kg/m 3 at 15°C (59°F)[4]

736 kg/m 3 at 50°C (122°F)[4]

Experimental Protocols for Property Determination

The accurate determination of the physical properties of 1-dodecene is crucial for its
application in scientific research and industrial processes. The following sections detail the
standard experimental methodologies for measuring its boiling point and density.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For alkenes like 1-dodecene, several methods can be
employed for accurate measurement.[5][6][7]

1. Distillation Method: A simple or fractional distillation apparatus can be used. The 1-
dodecene sample is heated in a distillation flask, and the temperature of the vapor that distills
is recorded. The boiling point is the temperature at which a steady stream of distillate is
collected.

2. Reflux Method: In this method, the liquid is heated to its boiling point in a flask equipped with
a condenser. The vapor condenses and returns to the flask. A thermometer placed in the vapor
phase below the condenser will register the boiling point.
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3. Thiele Tube Method: This micro-method is suitable for small sample volumes. A small tube
containing the 1-dodecene sample and an inverted capillary tube is attached to a thermometer
and heated in a Thiele tube containing oil. The boiling point is the temperature at which a rapid
and continuous stream of bubbles emerges from the capillary tube.

Density Determination

Density is the mass per unit volume of a substance. For liquid hydrocarbons like 1-dodecene,
common methods for density determination include:

1. Pycnometer Method (By Weight): A pycnometer, a glass flask with a precise volume, is
weighed empty, then filled with 1-dodecene and weighed again. The density is calculated by
dividing the mass of the liquid by the volume of the pycnometer. This method is highly accurate.

2. Hydrometer Method: A hydrometer is a calibrated instrument that is floated in the liquid. The
density is read directly from the scale on the hydrometer at the point where the liquid surface
meets the stem. This method is quick but generally less accurate than the pycnometer method.

3. Oscillating U-Tube Densitometer: This instrument measures the density of a liquid by relating
it to the oscillation frequency of a U-shaped tube filled with the sample. It is a rapid and highly
accurate method suitable for a wide range of temperatures and pressures.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the boiling point and density of a liquid hydrocarbon such as 1-dodecene.
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Workflow for Physical Property Determination of 1-Dodecene
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Caption: A flowchart illustrating the generalized experimental workflows for determining the
boiling point and density of 1-dodecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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